Cas no 887872-92-6 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide)

• Product Name: N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide
• CAS No: 887872-92-6
• MF: C₁₉H₁₇N₃O₅
• MW: 367.355384588242
• CID: 6285440
• PubChem ID: 4652611
• Update Time: 2025-10-30

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide
• N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-4-ethoxybenzamide
• AKOS024586485
• 887872-92-6
• N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-4-ethoxybenzamide
• AB00669012-01
• F0608-0084

• Inchi： 1S/C19H17N3O5/c1-2-24-14-6-3-12(4-7-14)17(23)20-19-22-21-18(27-19)13-5-8-15-16(11-13)26-10-9-25-15/h3-8,11H,2,9-10H2,1H3,(H,20,22,23)
• InChI Key： QQFXLOOUYASNPB-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C3=NN=C(NC(C4C=CC(=CC=4)OCC)=O)O3)=CC1=2

Computed Properties

• Exact Mass: 367.11682065g/mol
• Monoisotopic Mass: 367.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.7Ų

Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide (CAS No. 887872-92-6): An Overview of Its Structure, Properties, and Applications

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide (CAS No. 887872-92-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The molecular formula of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide is C₁₉H₁₉N₃O₅. The compound consists of a 1,3,4-oxadiazole ring fused to a 2,3-dihydrobenzodioxine moiety and an ethoxybenzamide group. The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials. Recent studies have focused on optimizing the synthetic routes to improve yield and purity.

Physical Properties

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide is a white crystalline solid with a melting point ranging from 160°C to 165°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's solubility characteristics are crucial for its application in various biological assays and pharmaceutical formulations.

Biological Activities and Mechanisms of Action

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha) in vitro. These findings suggest that it may have potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory effects, N-5-(2,3-dihydro-1,4-benzodioxin-6-y l)-1 ,3 ,4 -oxad iazol -2 -yl -4 -eth oxybenzam ide has also been investigated for its antitumor activities. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the mitogenactivated protein kinase (MAPK) pathway and the phosphatidylinositol 3 kinase (PI3K)/Akt pathway. These mechanisms contribute to its potential as an anticancer agent.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N -5 -( 2 ,3 -d ihydro -1 , 4 -b enz od ioxi n -6 -y l ) -1 , 3 , 4 -o xadi azol -2 -y l -4 -e thoxy benz amide has been evaluated in preclinical studies. It exhibits moderate oral bioavailability and a half-life suitable for once-daily dosing regimens. The compound is primarily metabolized in the liver via cytochrome P450 enzymes. Toxicological studies have shown that it has a favorable safety profile with no significant adverse effects observed at therapeutic doses.

Clinical Trials and Future Prospects

Clinical trials are currently underway to assess the safety and efficacy of N -5 -( 2 , 3 -d ihydro -1 , 4 -b enz od ioxi n -6 -y l ) -1 , 3 , 4 -o xadi azol -2 -y l -4 -e thoxy benz amide in various disease conditions. Early results from phase I trials have been promising, with the compound showing good tolerability and preliminary evidence of efficacy in treating inflammatory disorders and certain types of cancer.

The future prospects for this compound are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. Additionally, efforts are being made to develop novel formulations that enhance its bioavailability and reduce side effects.

Conclusion

In conclusion, N -5 -( 2 , 3 -d ihydro -1 , 4 -b enz od ioxi n -6 -y l ) -1 , 3 , 4 -o xadi azol -2 yl ) --ethoxybenzamide (CAS No. 887872--9-6) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development in the fields of medicinal chemistry and pharmaceutical research. As research continues to advance our understanding of this compound's potential therapeutic applications, it holds great promise for improving patient outcomes in various disease conditions.